(2-(2-Methyl-1H-imidazol-1-yl)phenyl)methanamine dihydrochloride

• IUPAC Name: [2-(2-methylimidazol-1-yl)phenyl]methanamine;dihydrochloride
• InChI: InChI=1S/C11H13N3.2ClH/c1-9-13-6-7-14(9)11-5-3-2-4-10(11)8-12;;/h2-7H,8,12H2,1H3;2*1H
• InChI Key: UTCNZKLPQIJQCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=CC=C2CN.Cl.Cl
• Molecular Formula: C11H15Cl2N3
• Molecular Weight: 260.16 g/mol
• CAS No.: 1803591-83-4

Description

“(2-(2-Methyl-1H-imidazol-1-yl)phenyl)methanamine dihydrochloride” is a chemical compound with the molecular weight of 260.17. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole compounds, including “this compound”, can be synthesized through various methods. For example, one method involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13N3.2ClH/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14;;/h1-6,9H,7-8,12H2;2*1H. This indicates the presence of 11 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, and 2 chlorine atoms in the molecule.

Physical and Chemical Properties Analysis

“this compound” is a white or colorless solid. It is highly soluble in water and other polar solvents.

Scientific Research Applications

Imidazole Compounds in Pharmacological Research

Metformin and Imidazole Derivatives : Studies have explored the interaction between metformin and reactive compounds like Methylglyoxal, leading to the formation of novel imidazole derivatives. These interactions are significant for understanding the pharmacological actions of metformin, particularly its role in scavenging reactive compounds and potentially mitigating complications in type-2 diabetes mellitus. This highlights the utility of imidazole derivatives in pharmacological research, especially in the context of drug reactions and metabolite analysis (Kinsky et al., 2016).

Toxicology and Safety Profiles

Imidacloprid Toxicity Studies : Research on imidacloprid, an imidazole derivative, has contributed to the understanding of its toxicity profile in humans. These studies are crucial for assessing the safety of chemical compounds, their mechanism of action on the central nervous system, and the clinical manifestations of toxicity, providing a foundation for safe therapeutic and agricultural use. Such research underscores the importance of toxicological evaluations for compounds with structural similarities to “(2-(2-Methyl-1H-imidazol-1-yl)phenyl)methanamine dihydrochloride” (Shadnia & Moghaddam, 2008).

Potential Therapeutic Applications

Imidazole Derivatives in Cardiology : The hemodynamic effects of specific imidazole derivatives have been investigated for their potential therapeutic applications in cardiology, such as in the treatment of acute myocardial infarction and heart failure. These studies demonstrate the diverse pharmacological activities of imidazole compounds and their potential for development into therapeutic agents (Nebel, Sabin, & Surawitzki, 1981).

Future Directions

While specific future directions for “(2-(2-Methyl-1H-imidazol-1-yl)phenyl)methanamine dihydrochloride” are not mentioned, imidazole compounds have been highlighted for their potential applications in the development of new drugs. Their broad range of chemical and biological properties make them an important synthon in drug development.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets, including enzymes and receptors, involved in numerous biological processes .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, often leading to changes in the function of the target .

Biochemical Pathways

For instance, some imidazole derivatives have been found to regulate the PI3K/AKT/mTOR signaling pathway , which plays a key role in cell cycle progression, growth, and survival .

Result of Action

Imidazole derivatives are known to have a wide range of effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .